ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate
Overview
Description
. This compound is characterized by its unique structure, which includes both cyclobutane and cyclopropane rings, making it an interesting subject for chemical studies.
Preparation Methods
The synthesis of ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate involves several steps. One common method includes the reaction of cyclobutanecarbonyl chloride with cyclopropane-1-carboxylic acid in the presence of a base, followed by esterification with ethanol. Industrial production methods may involve similar steps but are optimized for large-scale production, ensuring higher yields and purity.
Chemical Reactions Analysis
Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential effects on cellular functions. In medicine, it could be explored for its therapeutic potential, while in industry, it may be used in the development of new materials.
Mechanism of Action
The mechanism of action of ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate involves its interaction with specific molecular targets and pathways. The exact pathways and targets depend on the context of its use, whether in biological systems or chemical reactions. Detailed studies are required to elucidate these mechanisms fully .
Comparison with Similar Compounds
Ethyl 1-cyclobutanecarbonylcyclopropane-1-carboxylate can be compared with other similar compounds, such as bicyclo[1.1.0]butane and 1-azabicyclo[1.1.0]butane. These compounds also feature strained ring systems but differ in their specific structures and reactivity. The unique combination of cyclobutane and cyclopropane rings in this compound sets it apart from these other compounds .
Properties
CAS No. |
2742653-67-2 |
|---|---|
Molecular Formula |
C11H16O3 |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
